Cas no 2728725-58-2 (benzyl N-[(1r,3s)-3-amino-1-methylcyclobutyl]carbamate hydrochloride)

• Product Name: benzyl N-[(1r,3s)-3-amino-1-methylcyclobutyl]carbamate hydrochloride
• CAS No: 2728725-58-2
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 6352748
• PubChem ID: 165587920
• Update Time: 2025-05-19

benzyl N-[(1r,3s)-3-amino-1-methylcyclobutyl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37083658
• 2728725-58-2
• benzyl N-[(1s,3r)-3-amino-1-methylcyclobutyl]carbamate hydrochloride
• EN300-37083660
• benzyl N-[(1r,3s)-3-amino-1-methylcyclobutyl]carbamate hydrochloride
• 2728726-65-4

• Inchi： 1S/C13H18N2O2.ClH/c1-13(7-11(14)8-13)15-12(16)17-9-10-5-3-2-4-6-10;/h2-6,11H,7-9,14H2,1H3,(H,15,16);1H
• InChI Key： BHVPBFWFLJELIV-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC1(C)CC(C1)N)=O

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on benzyl N-[(1r,3s)-3-amino-1-methylcyclobutyl]carbamate hydrochloride

Introduction to Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate Hydrochloride (CAS No. 2728725-58-2)

Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2728725-58-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its chiral center and the presence of a cyclobutyl moiety, make it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride consists of a benzyl group attached to a carbamate moiety, which is further linked to a (1R,3S)-3-amino-1-methylcyclobutyl group. This configuration imparts specific stereochemical properties that are crucial for its biological activity. The presence of the amino group and the methyl substituent on the cyclobutyl ring contributes to the compound's ability to interact with biological targets in a highly specific manner.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. The stereochemistry of Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride plays a pivotal role in determining its pharmacological properties. The (1R,3S) configuration ensures that the compound can bind effectively to its target receptors, leading to improved therapeutic outcomes.

Research studies have demonstrated that this compound exhibits notable bioactivity in various preclinical models. Its ability to modulate specific biological pathways makes it a potential candidate for treating a range of diseases. For instance, studies have shown that Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride can interact with enzymes and receptors involved in inflammation and pain signaling. These interactions suggest that the compound may have therapeutic applications in conditions such as arthritis and neuropathic pain.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This improvement in solubility is particularly important for drug delivery systems, as it allows for more efficient absorption and distribution within the body. Additionally, the stability of the hydrochloride salt ensures that the compound remains effective throughout its shelf life.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride with high accuracy. These computational models have been instrumental in optimizing the compound's structure to enhance its pharmacokinetic properties. By leveraging these tools, scientists can design more effective drug candidates with improved efficacy and reduced side effects.

The synthesis of Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The stereochemical integrity of the cyclobutyl group is maintained through carefully optimized synthetic protocols. This ensures that the final product retains its desired biological activity. The synthetic route also emphasizes green chemistry principles, minimizing waste and maximizing yield to make the production process more sustainable.

Preclinical studies have provided valuable insights into the safety and efficacy of Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride. These studies have revealed that the compound exhibits low toxicity at therapeutic doses and does not induce significant side effects. This favorable safety profile makes it an attractive candidate for further clinical development. Researchers are particularly interested in exploring its potential as an adjunct therapy for chronic conditions where long-term treatment is required.

The development of novel pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutyl]carbamate hydrochloride offers a promising approach to overcoming these challenges by targeting unique biological pathways. Its innovative structure and mechanism of action provide a foundation for developing next-generation therapeutics that are more effective and less prone to resistance.

In conclusion, Benzyl N-[(1R,3S)-3-amino-1-methylcyclobutly]carbamate hydrochloride (CAS No. 2728725-58-2) is a highly promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.